N-(5-fluoro-2-methylphenyl)-2-((6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl)oxy)acetamide

• IUPAC Name: N-(5-fluoro-2-methylphenyl)-2-(6-methyl-2-pyrrolidin-1-ylpyrimidin-4-yl)oxyacetamide
• InChI: InChI=1S/C18H21FN4O2/c1-12-5-6-14(19)10-15(12)21-16(24)11-25-17-9-13(2)20-18(22-17)23-7-3-4-8-23/h5-6,9-10H,3-4,7-8,11H2,1-2H3,(H,21,24)
• InChI Key: MMQUZRFRBWIDFP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)F)NC(=O)COC2=NC(=NC(=C2)C)N3CCCC3
• Molecular Formula: C18H21FN4O2
• Molecular Weight: 344.4 g/mol

Description

N-(5-fluoro-2-methylphenyl)-2-((6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl)oxy)acetamide is a useful research compound. Its molecular formula is C18H21FN4O2 and its molecular weight is 344.39. The purity is usually 95%.
BenchChem offers high-quality N-(5-fluoro-2-methylphenyl)-2-((6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl)oxy)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(5-fluoro-2-methylphenyl)-2-((6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl)oxy)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Radiosynthesis and PET Imaging

• Radiosynthesis for PET Imaging : This compound and its derivatives have been utilized in the synthesis of selective radioligands for imaging the translocator protein (18 kDa) with positron emission tomography (PET). This application is significant for in vivo imaging and research in neurology and oncology (Dollé et al., 2008).

Antibacterial Agent Synthesis

• Synthesis of Stable Isotope-Labeled Antibacterial Agents : A derivative of this compound has been synthesized as a stable isotope-labeled antibacterial agent, RWJ-416457. This has implications for tracking and studying the distribution and metabolism of antibacterial agents in medical research (Lin & Weaner, 2012).

Cancer Imaging

• Discovery of Novel TSPO PET Ligand for Cancer Imaging : The compound and its analogs have been synthesized and evaluated for their potential in imaging TSPO-expressing cancers using PET. This application is crucial for the early detection and treatment of various cancers (Tang et al., 2013).

Molecular Imaging of Neurodegenerative Disorders

• Molecular Imaging in Neurodegenerative Disorders : The synthesis of fluorine-18 labeled derivatives of this compound and their application in molecular imaging of peripheral benzodiazepine receptors (PBRs) has implications for the study of neurodegenerative disorders (Fookes et al., 2008).

Antimicrobial and Antifungal Agent Research

• Synthesis of Antimicrobial and Antifungal Agents : The compound has been used as a starting material for synthesizing a range of antimicrobial and antifungal agents. This is valuable in the development of new treatments for bacterial and fungal infections (Hossan et al., 2012).

Investigation in Epilepsy Treatment

• Potential in Epilepsy Treatment : Derivatives of this compound have been synthesized and evaluated for their anticonvulsant activity, which is critical for the development of new treatments for epilepsy (Obniska et al., 2015).

Anticancer Drug Development

• Development of Anticancer Drugs : The compound's derivatives have been investigated for their anticancer activity, both in vitro and in vivo. This is significant for the development of new and effective cancer treatments (Su et al., 1986).